Cas no 2375258-78-7 (Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1))

• Product Name: Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• CAS No: 2375258-78-7
• MF: C₈H₁₇ClFNO₂
• MW: 213.677485227585
• CID: 5456606
• PubChem ID: 145874334
• Update Time: 2025-10-29

Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-amino-4-fluorobutanoate;hydrochloride
• 2375258-78-7
• Z3839295004
• tert-butyl 2-amino-4-fluorobutanoate hydrochloride
• EN300-7440573
• Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1)

• Inchi： 1S/C8H16FNO2.ClH/c1-8(2,3)12-7(11)6(10)4-5-9;/h6H,4-5,10H2,1-3H3;1H
• InChI Key： QZNNNRBLFICSRN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(N)CCF.[H]Cl

Computed Properties

• Exact Mass: 213.0931846g/mol
• Monoisotopic Mass: 213.0931846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1)

Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) (CAS No. 2375258-78-7)

Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) (CAS No. 2375258-78-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a fluoro-substituted butanoic acid moiety and a tert-butyl ester group, making it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The fluoro-substitution on the butanoic acid backbone imparts unique chemical and biological properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect and high electronegativity, which can significantly influence the reactivity and stability of organic compounds. In the context of Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1), this substitution enhances the compound's ability to participate in selective chemical reactions and improves its metabolic stability.

The tert-butyl ester group is another key feature of this compound. tert-Butyl esters are widely used in organic synthesis due to their stability under a variety of reaction conditions and their ease of cleavage under acidic or basic conditions. This makes Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) an ideal intermediate for the synthesis of carboxylic acids and their derivatives, which are crucial components in many pharmaceuticals and agrochemicals.

The hydrochloride salt form of this compound further enhances its solubility in aqueous media, making it more suitable for use in biological systems and pharmaceutical formulations. The hydrochloride salt form is often preferred in drug development due to its improved bioavailability and reduced toxicity compared to other salt forms.

Recent research has highlighted the potential applications of Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. The fluoro-substitution was found to enhance the binding affinity of these compounds to specific receptors, leading to improved efficacy and reduced side effects.

In another study published in Organic & Biomolecular Chemistry, researchers explored the use of Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) as a building block for the synthesis of novel antibiotics. The tert-butyl ester group was found to be particularly useful in protecting the carboxylic acid moiety during multi-step syntheses, ensuring high yields and purity of the final products.

The versatility of Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) extends beyond pharmaceutical applications. In the field of materials science, this compound has been investigated as a precursor for the synthesis of functional polymers with tunable properties. The fluoro-substitution can impart hydrophobicity and chemical resistance to these polymers, making them suitable for use in coatings, adhesives, and other industrial applications.

Safety considerations are paramount when handling Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1). While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn at all times when working with this compound to minimize exposure risks.

In conclusion, Butanoic acid, 2-amino-4-fluoro-, 1,1-dimethylethyl ester, hydrochloride (1:1) (CAS No. 2375258-78-7) is a valuable compound with a wide range of applications in pharmaceuticals, fine chemicals, and materials science. Its unique structural features make it an ideal intermediate for various synthetic processes and a promising candidate for the development of novel therapeutics. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.